Cas no 51251-96-8 (Phenol,bis(phenylmethyl)-)

Phenol,bis(phenylmethyl)- structure
Phenol,bis(phenylmethyl)- structure
Product Name:Phenol,bis(phenylmethyl)-
CAS No:51251-96-8
MF:C20H18O
MW:274.356325626373
CID:372310
PubChem ID:73555825
Update Time:2025-04-19

Phenol,bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol,bis(phenylmethyl)-
    • 2,3-dibenzylphenol
    • bis(phenylmethyl)phenol
    • DTXSID00965549
    • 51251-96-8
    • 3,5-Dibenzylphenol
    • Inchi: 1S/C20H18O/c21-20-14-18(11-16-7-3-1-4-8-16)13-19(15-20)12-17-9-5-2-6-10-17/h1-10,13-15,21H,11-12H2
    • InChI Key: YNKNWZHOTXQEDO-UHFFFAOYSA-N
    • SMILES: OC1C=C(C=C(C=1)CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 274.13584
  • Monoisotopic Mass: 274.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 9
  • XLogP3: 5.4
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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